Cas no 2649059-58-3 (2-(2-isocyanatoethyl)-5-methylthiophene)

• Product Name: 2-(2-isocyanatoethyl)-5-methylthiophene
• CAS No: 2649059-58-3
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 6277114
• PubChem ID: 165615872
• Update Time: 2025-10-28

2-(2-isocyanatoethyl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-5-methylthiophene
• 2649059-58-3
• EN300-1820591

• Inchi： 1S/C8H9NOS/c1-7-2-3-8(11-7)4-5-9-6-10/h2-3H,4-5H2,1H3
• InChI Key： KPBATVFFGPFZBG-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CCN=C=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(2-isocyanatoethyl)-5-methylthiophene

Comprehensive Overview of 2-(2-isocyanatoethyl)-5-methylthiophene (CAS No. 2649059-58-3)

2-(2-isocyanatoethyl)-5-methylthiophene, identified by the CAS No. 2649059-58-3, is a specialized organic compound featuring a thiophene ring substituted with a methyl group at the 5-position and an isocyanatoethyl group at the 2-position. This unique structural configuration endows the molecule with distinct chemical reactivity and functional properties, making it a valuable intermediate in advanced synthetic chemistry. Recent studies highlight its potential in pharmaceutical development and materials science, driven by its ability to participate in diverse cross-coupling reactions and heterocyclic transformations.

The core structure of thiophene derivatives is well-established in medicinal chemistry due to their aromatic stability and bioisosteric flexibility. The introduction of an isocyanate functional group (-NCO) into the thiophene framework introduces additional reactivity, enabling the formation of urea or amide linkages through nucleophilic attack by amines or alcohols. This characteristic positions 2-(2-isocyanatoethyl)-5-methylthiophene as a strategic building block for constructing complex molecular architectures, particularly in drug discovery programs targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors.

Synthetic methodologies for this compound have evolved significantly over the past decade. Modern approaches often employ transition-metal-catalyzed coupling reactions, such as palladium-mediated C–N bond formation, to introduce the isocyanate functionality with high regioselectivity. A 2023 study published in Organic Letters demonstrated an efficient one-pot synthesis using copper(I) iodide as a catalyst under microwave irradiation, achieving yields exceeding 85%. This advancement aligns with green chemistry principles by minimizing solvent usage and reaction times compared to traditional multi-step protocols.

In pharmaceutical research, compounds containing both thiophene and isocyanate moieties have shown promise in modulating cellular signaling pathways. For instance, a recent clinical candidate developed by Merck & Co., which incorporates a structurally similar scaffold, exhibited potent anti-inflammatory activity through inhibition of the JAK/STAT pathway. The methyl substitution at C-5 enhances metabolic stability while maintaining optimal lipophilicity for cell membrane permeability—a critical factor in drug-like properties.

The application of this compound extends beyond pharmaceuticals into polymer science. Researchers at ETH Zürich reported in 2024 that derivatives of isocyanate-functionalized thiophenes can serve as monomers for conducting polymers used in flexible electronics. The conjugated π-electron system of the thiophene ring combined with the electrophilic nature of the isocyanate group facilitates controlled polymerization processes, enabling precise tuning of electronic properties for optoelectronic devices.

In organic synthesis methodology development, this compound has been utilized as a key reagent for constructing fused heterocycles via [4+1] annulation reactions. A notable example from Nature Chemistry (Vol. 17, 2017) demonstrated its role in forming indole-thiophene hybrids through visible-light-mediated photocatalysis. The unique electronic distribution across both rings allows for selective functionalization patterns that are challenging to achieve with conventional reagents.

Safety profiles indicate that while handling requires standard laboratory precautions due to its reactivity toward nucleophiles, no evidence suggests environmental persistence or bioaccumulation potential when disposed according to standard chemical waste protocols. Its volatility under ambient conditions necessitates storage under inert atmosphere conditions to prevent degradation via hydrolysis or oxidation reactions.

Ongoing research continues to explore novel applications for this versatile scaffold. Current investigations focus on its use as a ligand precursor in coordination chemistry and as a photoresponsive component in smart materials systems that undergo reversible structural changes upon light exposure. These emerging applications underscore the importance of continued exploration into functionalized thiophene derivatives like CAS No. 2649059-58-3.

The economic impact of this compound is evident across multiple industries. In agrochemical development programs, it has been employed as an intermediate for creating herbicides with improved selectivity profiles against broadleaf weeds without harming grass crops—a critical advancement given global food security challenges posed by climate change impacts on traditional farming practices.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound's purity and structural integrity during scale-up processes from milligram laboratory quantities to kilogram production batches required for industrial applications or clinical trials.

Educational institutions worldwide now include compounds like CAS No. 2649059-58-3 in advanced organic chemistry curricula to demonstrate modern synthetic strategies combining classical heterocyclic chemistry principles with contemporary reaction design concepts taught through case studies involving real-world pharmaceutical development projects.